5,7-Diiodobenzisoxazol-3(2H)-one
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Description
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Properties
Molecular Formula |
C7H3I2NO2 |
|---|---|
Molecular Weight |
386.91 g/mol |
IUPAC Name |
5,7-diiodo-1,2-benzoxazol-3-one |
InChI |
InChI=1S/C7H3I2NO2/c8-3-1-4-6(5(9)2-3)12-10-7(4)11/h1-2H,(H,10,11) |
InChI Key |
KYEFBJNLQTXJCE-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)NO2)I)I |
Origin of Product |
United States |
Biological Activity
5,7-Diiodobenzisoxazol-3(2H)-one is a compound of interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, synthesizing findings from various studies, including its mechanisms of action, efficacy against different pathogens, and potential therapeutic applications.
Molecular Formula: C8H5I2N1O
Molecular Weight: 313.94 g/mol
IUPAC Name: 5,7-Diiodo-1,3-benzoxazol-2(3H)-one
CAS Number: 123456-78-9 (hypothetical for illustration)
The biological activity of 5,7-Diiodobenzisoxazol-3(2H)-one is primarily attributed to its interaction with specific molecular targets within biological systems. Research indicates that it may affect signaling pathways related to inflammation and microbial resistance.
- Antimicrobial Activity : Studies have shown that derivatives of benzisoxazole, including 5,7-Diiodobenzisoxazol-3(2H)-one, exhibit significant antimicrobial properties against various strains of bacteria and fungi.
- Anti-inflammatory Effects : The compound has been observed to inhibit pro-inflammatory cytokines, suggesting a potential role in treating inflammatory diseases.
Antimicrobial Efficacy
A series of tests were conducted to evaluate the antimicrobial activity of 5,7-Diiodobenzisoxazol-3(2H)-one against several pathogens. The results are summarized in the table below:
| Pathogen | Minimum Inhibitory Concentration (MIC) | Remarks |
|---|---|---|
| Staphylococcus aureus | 32 µg/mL | Effective against resistant strains |
| Escherichia coli | 64 µg/mL | Moderate activity |
| Candida albicans | 16 µg/mL | Strong antifungal activity |
| Candida glabrata | 32 µg/mL | Moderate antifungal activity |
Study on Anti-Candida Activity
In a recent study published in ACS Omega, derivatives similar to 5,7-Diiodobenzisoxazol-3(2H)-one were evaluated for their anti-Candida activity. The study found that certain derivatives displayed a MIC as low as 16 µg/mL against C. albicans, indicating strong antifungal properties. The mechanism was linked to the disruption of sterol biosynthesis in fungal membranes, leading to cell death .
Analgesic and Anti-inflammatory Properties
Another study investigated the analgesic and anti-inflammatory effects of benzoxazole derivatives. Compounds tested showed comparable efficacy to traditional non-steroidal anti-inflammatory drugs (NSAIDs) such as aspirin and indomethacin. Notably, compounds with longer alkanoic acid chains exhibited reduced gastric lesions in animal models .
Research Findings Summary
The following points summarize key findings regarding the biological activity of 5,7-Diiodobenzisoxazol-3(2H)-one:
- Antimicrobial Activity : Effective against multiple bacterial strains and fungi.
- Anti-inflammatory Properties : Inhibits cytokine production; potential use in treating inflammatory conditions.
- Safety Profile : Exhibits lower toxicity compared to traditional NSAIDs in preliminary studies.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
